Cas no 403517-16-8 (5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)-)

• Product Name: 5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)-
• CAS No: 403517-16-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 325913
• PubChem ID: 45096331
• Update Time: 2025-04-19

5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)-
• (4-amino-2-propan-2-ylpyrimidin-5-yl)methanol
• 5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)-(9CI)
• (4-Amino-2-isopropylpyrimidin-5-yl)methanol
• 403517-16-8

• Inchi： 1S/C8H13N3O/c1-5(2)8-10-3-6(4-12)7(9)11-8/h3,5,12H,4H2,1-2H3,(H2,9,10,11)
• InChI Key： UUQZSKBGWJOBSM-UHFFFAOYSA-N
• SMILES： OCC1C=NC(C(C)C)=NC=1N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72Ų